Cas no 2940879-53-6 ((2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride)

• Product Name: (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride
• CAS No: 2940879-53-6
• MF: C₇H₁₄ClNO₄S
• MW: 243.70836019516
• CID: 6800777
• PubChem ID: 166638457
• Update Time: 2025-05-26

(2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(1,1-DIOXOTHIAN-4-YL)ACETIC ACID HYDROCHLORIDE
• F86281
• 2940879-53-6
• (R)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid hydrochloride
• (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride
• PS-20377

• Inchi： 1S/C7H13NO4S.ClH/c8-6(7(9)10)5-1-3-13(11,12)4-2-5;/h5-6H,1-4,8H2,(H,9,10);1H/t6-;/m1./s1
• InChI Key： YIQQGUGIBCWLNA-FYZOBXCZSA-N
• SMILES： Cl.S1(CCC([C@H](C(=O)O)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 243.0332068g/mol
• Monoisotopic Mass: 243.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride

Introduction to (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride (CAS No. 2940879-53-6)

The compound (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride, identified by its CAS number 2940879-53-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their potential biological activities and structural uniqueness. The presence of both amino and hydrochloride functional groups, along with the distinctive dioxothian ring system, makes this molecule a subject of intense research interest.

In recent years, there has been a growing focus on the development of novel therapeutic agents that can target various diseases more effectively. The structural features of (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride suggest that it may possess properties suitable for use in drug design and development. Specifically, the dioxothian moiety is known for its ability to interact with biological targets in unique ways, which could be leveraged to create new pharmacophores.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. Research has indicated that molecules with similar structural motifs can influence enzyme activity and cellular processes. For instance, studies have shown that dioxothian derivatives can interact with metal ions, which are crucial for many enzymatic reactions. This interaction could be exploited to develop drugs that target metal-dependent enzymes, potentially leading to treatments for conditions such as cancer and inflammation.

The stereochemistry of (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride is also a critical factor in its biological activity. The (R) configuration at the chiral center can significantly impact how the molecule interacts with biological targets. This is particularly important in drug development, where enantiomeric purity is often a key determinant of efficacy and safety. The precise stereochemical arrangement of this compound may contribute to its unique pharmacological profile.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of molecules with greater accuracy. By using molecular modeling techniques, scientists can simulate how (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride might interact with various proteins and enzymes. These simulations have provided valuable insights into its potential therapeutic applications and have guided the design of more effective derivatives.

In addition to its potential therapeutic uses, this compound has also been studied for its chemical properties. The dioxothian ring system is known for its stability and reactivity, making it a versatile scaffold for chemical modifications. Researchers have explored various synthetic pathways to introduce different functional groups into this core structure, leading to a library of related compounds with diverse properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is an important consideration for pharmaceutical formulations. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This aspect has made (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride a promising candidate for further development in drug formulations.

Current research efforts are focused on exploring the pharmacological potential of this compound further. Studies are underway to investigate its effects on various disease models and to identify new therapeutic applications. The combination of experimental studies and computational modeling is providing a comprehensive understanding of its mechanisms of action.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. However, compounds like (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride offer hope for innovative approaches to treating diseases. Their unique structural features and potential biological activities make them valuable tools for researchers in the pharmaceutical industry.

In conclusion, the compound (2R)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid;hydrochloride (CAS No. 2940879-53-6) represents an exciting area of research with significant potential in pharmaceutical chemistry. Its distinctive structure, combined with its reported biological activities, makes it a promising candidate for further investigation and development.